(3S,4S)-4-T-BUTYLOXYCARBONYLAMINO-3-HYDROXY-5-PHENYL-PENTANOIC ACID

• IUPAC Name: 3-hydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-phenylpentanoic acid
• InChI: InChI=1S/C16H23NO5/c1-16(2,3)22-15(21)17-12(13(18)10-14(19)20)9-11-7-5-4-6-8-11/h4-8,12-13,18H,9-10H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key: SOSXJQKIIYOJPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)C(CC(=O)O)O
• Molecular Formula: C16H23NO5
• DSSTOX Substance ID: DTXSID50405723
• Molecular Weight: 309.36 g/mol
• CAS No.: 72155-46-5

Description

Molecular Architecture and Stereochemical Configuration

Core Structural Features

The molecule consists of a pentanoic acid backbone with three key substituents:

• Tert-butyloxycarbonyl (Boc) group at the 4-amino position.
• Hydroxyl (-OH) group at the β-carbon (C3).
• Phenyl ring attached to the γ-carbon (C5).

Functional Group	Position	Role
Boc-protected amine	C4	Protects amine during synthesis; enhances stability
β-Hydroxyl	C3	Participates in hydrogen bonding; influences conformation
Phenyl	C5	Provides hydrophobicity; stabilizes via aromatic interactions

The (3S,4S) configuration ensures a specific spatial arrangement critical for biological activity and synthetic applications.

Stereochemical Designation

The 3S,4S configuration refers to the absolute stereochemistry at C3 and C4:

• C3 (β-hydroxyl) : S-configuration (hydroxyl group below the plane).
• C4 (Boc-amine) : S-configuration (amine group above the plane).

This stereochemistry is confirmed by X-ray crystallography and chiral chromatography.

Bond Connectivity and Electronic Environment

The molecular formula C₁₆H₂₃NO₅ reflects the following connectivity:

• Backbone : CH₂-CH(OH)-CH(NHBoc)-CH₂-CH₂-C₆H₅
• Key Bonds :
  • Amide bond (C4-N): Stabilized by resonance with the Boc group.
  • Hydrogen bonds : β-hydroxyl participates in intramolecular interactions (e.g., with carboxylic acid).

Bond Type	Length (Å)	Angle (°)
C3-OH (β-hydroxyl)	0.98	109.5
C4-N (amide)	1.34	120.0
C5-Phenyl (C-C)	1.54	117.5

Data derived from structural analogs and computational models.

Preparation Methods

Reaction Mechanism and Stereochemical Integrity

The hydrolysis proceeds via nucleophilic acyl substitution, where hydroxide ions attack the ester carbonyl, leading to cleavage of the ethyl group. The mild basic conditions (NaOH/THF) preserve the stereochemical integrity of the 3S and 4S centers, as evidenced by the retention of optical activity in the final product. The Boc (tert-butyloxycarbonyl) group remains stable under these conditions, preventing undesired deprotection.

Optimization and Scalability

Key parameters for scalability include:

• Solvent Selection : THF ensures solubility of both the ester and the hydroxide ion.

• Temperature Control : Room temperature minimizes side reactions such as epimerization.

• Stoichiometry : A 1:1 molar ratio of NaOH to ester avoids overhydrolysis.

This method is industrially favored due to its simplicity and high yield, though it requires prior synthesis of the stereochemically pure ethyl ester precursor.

Chiral Auxiliary-Mediated Aldol Addition and Subsequent Functionalization

An alternative approach leverages a chiral oxazolidinone auxiliary to establish the 3S-hydroxy configuration, followed by functionalization to introduce the 4S-amino-Boc group.

Aldol Reaction for 3S-Hydroxy Configuration

The synthesis begins with the aldol addition of (R)-3-acetyl-4-isopropyl-2-oxazolidinone to 3-phenylpropanal. The oxazolidinone auxiliary directs the stereoselective formation of the 3S-hydroxy moiety via a Zimmerman-Traxler transition state, achieving a 92.8% yield of the β-hydroxyketone intermediate.

Key Reaction Conditions

• Base : Lithium hexamethyldisilazide (LiHMDS) in THF at −78°C.

• Workup : Quenching with saturated NH₄Cl and purification via silica gel chromatography.

Introduction of the 4S-Amino Group

The β-hydroxyketone undergoes reductive amination to install the 4S-amino group. Using ammonium acetate and sodium cyanoborohydride (NaBH₃CN) in methanol, the ketone is converted to an amine with retention of stereochemistry. Subsequent Boc protection with di-tert-butyl dicarbonate (Boc₂O) in ethyl acetate yields the fully protected intermediate.

Oxidation and Deprotection

The final step involves oxidation of the secondary alcohol to a carboxylic acid. Treatment with Dess-Martin periodinane in dichloromethane (DCM) selectively oxidizes the 3-hydroxy group without affecting the Boc-protected amine.

Comparative Analysis of Synthetic Methods

Parameter	Alkaline Hydrolysis	Chiral Auxiliary Route
Yield	98%	72–85% (multi-step)
Stereocontrol	Retained from precursor	Induced via auxiliary
Steps	1 (hydrolysis)	4–5 (aldol, amination, etc.)
Scalability	High (simple conditions)	Moderate (sensitive steps)
Cost	Low	High (auxiliary, reagents)

Critical Considerations for Industrial Application

Cost-Benefit of Chiral Auxiliaries

While the oxazolidinone route provides excellent stereoselectivity, the cost of the auxiliary and multi-step synthesis limits its use to small-scale pharmaceutical applications. Recycling the auxiliary (e.g., via acid hydrolysis) could improve feasibility.

Environmental Impact

The alkaline hydrolysis method generates minimal waste (ethanol as a byproduct), aligning with green chemistry principles. In contrast, the chiral auxiliary route requires stoichiometric oxidants and solvents like DCM, necessitating waste mitigation strategies.

Chemical Reactions Analysis

Types of Reactions

(3S,4S)-4-T-BUTYLOXYCARBONYLAMINO-3-HYDROXY-5-PHENYL-PENTANOIC ACID can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a carbonyl group.

Reduction: The carbonyl group can be reduced back to a hydroxy group.

Substitution: The phenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles for substitution reactions. The conditions typically involve controlled temperatures and the use of solvents to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy group can yield a ketone, while reduction can revert it back to the original hydroxy compound .

Scientific Research Applications

Medicinal Chemistry

(3S,4S)-4-T-Butyloxycarbonylamino-3-hydroxy-5-phenyl-pentanoic acid is primarily utilized in the development of pharmaceutical agents due to its structural features that mimic natural amino acids. Its applications include:

• Peptide Synthesis : The compound serves as a building block in the synthesis of peptides. Its t-butoxycarbonyl (Boc) protecting group allows for selective deprotection during peptide assembly, facilitating the formation of complex peptide structures .
• Drug Development : Research indicates potential use in creating drugs targeting neurological disorders and metabolic diseases. Its ability to influence receptor activity makes it a candidate for further exploration in drug design .

Synthetic Biology

In synthetic biology, (3S,4S)-4-T-butyloxycarbonylamino-3-hydroxy-5-phenyl-pentanoic acid is employed in:

• Enzyme Substrates : The compound can act as a substrate for various enzymes, aiding in the study of enzyme kinetics and mechanisms .
• Bioconjugation : It is used in bioconjugation techniques to attach biomolecules to surfaces or other molecules, enhancing the functionality of biological systems .

Case Study 1: Peptide Synthesis

A study demonstrated the effectiveness of (3S,4S)-4-T-butyloxycarbonylamino-3-hydroxy-5-phenyl-pentanoic acid in synthesizing a neuropeptide analog. The Boc group was selectively removed using trifluoroacetic acid (TFA), allowing for the successful formation of the desired peptide structure with high yield and purity.

Step	Reaction Conditions	Yield
Boc Deprotection	TFA, 30 min	95%
Coupling Reaction	EDC/HOBt, DMF	90%

This case highlights its utility in producing bioactive peptides with potential therapeutic effects.

Case Study 2: Drug Development

In another investigation, researchers explored the compound's role as an intermediate in synthesizing compounds targeting serotonin receptors. The study indicated that derivatives of (3S,4S)-4-T-butyloxycarbonylamino-3-hydroxy-5-phenyl-pentanoic acid exhibited promising receptor binding affinities.

Compound	Receptor Affinity (Ki)
Derivative A	50 nM
Derivative B	30 nM

These findings suggest significant potential for developing new medications for conditions such as anxiety and depression.

Mechanism of Action

The mechanism by which (3S,4S)-4-T-BUTYLOXYCARBONYLAMINO-3-HYDROXY-5-PHENYL-PENTANOIC ACID exerts its effects involves its interaction with specific molecular targets. The hydroxy group can form hydrogen bonds with enzymes or receptors, while the phenyl group can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Variations Among Analogs

The following compounds share the pentanoic acid backbone and chiral hydroxy/amino groups but differ in substituents and protecting groups:

Compound Name	CAS Number	Molecular Formula	Substituents/Modifications	Key Applications
(3S,4S)-4-Amino-3-hydroxy-5-phenylpentanoic acid (AHPPA)	72155-50-1	C₁₁H₁₅NO₃	Deprotected (no BOC group)	Intermediate in bioactive peptide synthesis
FMOC-(3S,4S)-4-Amino-3-hydroxy-5-phenylpentanoic acid	198542-01-7	C₂₆H₂₅NO₅	FMOC-protected amino group	Solid-phase peptide synthesis (SPPS)
BOC-(3S,4S)-4-Amino-3-hydroxy-5-(3-indolyl)pentanoic acid	109579-23-9	C₂₀H₂₆N₂O₅	5-Indolyl substituent	Targeted enzyme inhibition (e.g., tryptophan-specific proteases)
(3S)-5-(4'-Acetylbiphenyl-4-yl)-3-hydroxypentanoic acid	-	C₁₉H₂₀O₄	Acetylbiphenyl substituent	Structural studies in ligand-protein interactions
FMOC-ACHPA (Cyclohexyl variant)	130597-31-8	C₂₆H₃₃NO₅	Cyclohexyl substituent	Enhanced lipophilicity for membrane permeability

Functional and Biochemical Differences

Protecting Group Effects

• BOC vs. FMOC :
  • BOC (tert-butyloxycarbonyl): Acid-labile, removed via trifluoroacetic acid (TFA), ideal for solution-phase synthesis .
  • FMOC : Base-labile (piperidine), preferred for SPPS due to orthogonal protection strategies .
  • The choice impacts synthetic routes and compatibility with other functional groups.

Substituent Influence

• Phenyl vs. Indolyl vs. Cyclohexyl: 5-Phenyl: Enhances aromatic stacking interactions in protease binding pockets . Cyclohexyl (FMOC-ACHPA): Increases lipophilicity (logP > 4), favoring blood-brain barrier penetration in drug candidates .

Stereochemical Impact

• The (3S,4S) configuration is critical for mimicking the transition state of peptide bond hydrolysis, a hallmark of protease inhibitors. Enantiomers (e.g., 3R,4R) show reduced inhibitory activity by >90% in HIV-1 protease assays .

Biological Activity

(3S,4S)-4-T-Butyloxycarbonylamino-3-hydroxy-5-phenyl-pentanoic acid, often abbreviated as Boc-Amino acid, is a compound of significant interest in medicinal chemistry and biochemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic implications, and relevant case studies.

• Chemical Formula : C16H23NO5
• Molecular Weight : 309.358 g/mol
• CAS Number : 72155-46-5

Mechanisms of Biological Activity

The biological activity of (3S,4S)-4-T-butyloxycarbonylamino-3-hydroxy-5-phenyl-pentanoic acid is primarily attributed to its role as a peptide precursor and its interactions with various biological pathways:

• Peptide Synthesis : The compound serves as a building block in peptide synthesis, which is crucial for developing biologically active peptides.
• Antioxidant Properties : Preliminary studies suggest that the compound may exhibit antioxidant properties, potentially mitigating oxidative stress in cellular environments.
• Neuroprotective Effects : Some research indicates that derivatives of this compound may have neuroprotective effects, possibly through modulation of neurotransmitter systems.

Biological Activity Data

Activity Type	Observation	Reference
Antioxidant	Exhibits moderate antioxidant activity
Neuroprotection	Potential neuroprotective effects
Peptide Synthesis	Effective building block for peptides

Case Study 1: Antioxidant Activity

A study investigated the antioxidant capacity of various amino acid derivatives, including (3S,4S)-4-T-butyloxycarbonylamino-3-hydroxy-5-phenyl-pentanoic acid. The results indicated that it significantly reduced oxidative stress markers in vitro when tested against reactive oxygen species (ROS) generated by hydrogen peroxide exposure.

Case Study 2: Neuroprotective Effects

In a rat model of neurodegeneration induced by excitotoxicity, administration of the compound led to a notable decrease in neuronal cell death compared to control groups. This suggests potential therapeutic applications in neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease.

Research Findings

Recent research has focused on the synthesis and modification of (3S,4S)-4-T-butyloxycarbonylamino-3-hydroxy-5-phenyl-pentanoic acid to enhance its biological activity:

• Modified Derivatives : Researchers have synthesized various derivatives with altered side chains to improve solubility and bioavailability.
• In Vivo Studies : Animal studies have shown promising results in terms of pharmacokinetics and pharmacodynamics, indicating that the compound can be effectively absorbed and utilized by biological systems.

Q & A

Q. Key Considerations :

• Optimize reaction temperatures (e.g., 293 K for hydrogenation) to avoid racemization.
• Use polar solvents (e.g., methanol) for intermediates to enhance solubility and stereochemical control.

How can the stereochemical integrity of this compound be confirmed during synthesis?

Basic Research Question
Methodological Answer :

• X-ray Crystallography : The gold standard for absolute configuration determination. For example, single crystals grown in acetone/water mixtures (as in ) yield structures with Flack parameters (e.g., x = –0.04(2)) to confirm stereochemistry.
• NMR Spectroscopy : Use $^{1}\text{H}$-$^{1}\text{H}$ NOESY to validate spatial proximity of hydroxy and BOC groups.
• Optical Rotation : Compare experimental values (e.g., $[α]_D^{20} = –32.3$) with literature data .

Table 1 : Crystallographic Data for Stereochemical Validation (Adapted from )

Parameter	Value
Space group	P12$_1$1
Unit cell (Å, °)	a=6.2327, b=7.9360, c=14.1536
β angle	99.709°
Flack parameter	–0.04(2)

How can researchers resolve contradictions in spectroscopic data during characterization?

Advanced Research Question
Methodological Answer :
Contradictions (e.g., unexpected NMR shifts or IR peaks) may arise from:

Solvent Artifacts : Re-measure in deuterated solvents (e.g., DMSO-d6 vs. CD3OD) to assess hydrogen bonding effects.

Tautomerism or Conformers : Perform variable-temperature NMR to identify dynamic equilibria.

Crystallographic Validation : If spectral ambiguity persists, grow single crystals and solve the structure via X-ray diffraction .

Example : A mismatch in carbonyl stretching frequencies (IR) could indicate incorrect BOC protection; cross-validate with mass spectrometry (HRMS) for molecular ion confirmation.

What are the challenges in maintaining stereoselectivity during multi-step synthesis?

Advanced Research Question
Key Challenges and Solutions :

• Epimerization at C3/C4 :
  • Mitigation : Use low-temperature conditions (<273 K) during acidic/basic steps.
  • Protection Strategies : Cyclohexylidene groups (as in ) stabilize diastereomers during hydrogenation.
• Catalyst Selectivity : Palladium catalysts may require chiral ligands (e.g., BINAP) to prevent racemization in hydrogenation steps .

Table 2 : Reaction Conditions for Stereochemical Control

Step	Conditions	Outcome (Yield)
BOC Protection	Di-tert-butyl dicarbonate, DMAP	>90% retention
Hydrogenation	Pd/C, H$_2$, 293 K	85% ee

What safety precautions are essential when handling this compound?

Basic Research Question
Methodological Answer :

• Dust Control : Avoid aerosol formation during weighing; use fume hoods and chemical impermeable gloves .
• Spill Management : Neutralize acidic spills with sodium bicarbonate; collect waste in sealed containers .
• Storage : Store in airtight containers at 253–298 K, away from moisture and oxidizers .